Cas no 241154-09-6 (2,3,5-trifluorobenzonitrile)

• Product Name: 2,3,5-trifluorobenzonitrile
• CAS No: 241154-09-6
• MF: C₇H₂F₃N
• MW: 157.092691898346
• MDL: MFCD00083539
• CID: 92534
• PubChem ID: 87559376
• Update Time: 2025-05-20

2,3,5-trifluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,5-TRIFLUOROBENZONITRILE
• 2,3,4,6-TETRA-O-BENZOYL-B-D-GLUCOPYRANOSYL TRICHLOROACETIMIDATE
• 2,3,5-trifluorobenzenecarbonitrile
• 2,3,5-Trifluoro-benzonitrile
• 3-Chloro-4-(trifluoromethyl)benzylamine
• 3-Chloro-4-(trifluoromethyl)benzyl amine
• 3-chloro-4-trifluoromethylbenzylamine
• 3-chloro-4-trifluoromethyl-benzylamine
• (3-Chloro-4-(trifluoromethyl)phenyl)methanamine
• [3-chloro-4-(trifluoromethyl)phenyl]methanamine
• 1-[3-chloro-4-(trifluoromethyl)phenyl]methanamine
• Benzenemethanamine, 3-chloro-4-(trifluoromethyl)-
• PubChem4394
• KSC575S7B
• RARECHEM AL BW 1056
• GRCRXCBPWHSEOI-UHFFFAOYSA-N
• WT353
• WT352
• 2,3,5-trifluorobenzonitrile

• MDL： MFCD00083539
• Inchi： 1S/C7H2F3N/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2H
• InChI Key： MMPKVFQMDMBXSG-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C#N)F)F

Computed Properties

• Exact Mass: 157.01400
• Monoisotopic Mass: 157.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: liquid
• Density: 1.36
• Boiling Point: 170.7°Cat760mmHg
• Flash Point: 57°C
• Refractive Index: 1.47
• PSA: 23.79000
• LogP: 1.97558
• Solubility: Not determined

2,3,5-trifluorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H331,H302,H312,H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,3,5-trifluorobenzonitrile

2,3,5-Trifluorobenzonitrile: A Comprehensive Overview

The compound 2,3,5-trifluorobenzonitrile, also known by its CAS number CAS No. 241154-09-6, is a highly fluorinated aromatic nitrile. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a benzene ring substituted with three fluorine atoms at the 2, 3, and 5 positions, along with a nitrile group at the para position. This substitution pattern imparts the compound with remarkable stability and reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The presence of fluorine atoms in the aromatic ring enhances the compound's electronic properties, making it an ideal candidate for use in pharmaceuticals and agrochemicals. For instance, researchers have explored the use of 2,3,5-trifluorobenzonitrile as an intermediate in the synthesis of novel insecticides and fungicides. These applications are driven by the compound's ability to modulate biological systems through its unique electronic interactions.

In addition to its biological applications, 2,3,5-trifluorobenzonitrile has shown promise in the field of materials science. Its high thermal stability and chemical resistance make it a suitable candidate for use in advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated that incorporating fluorinated aromatic groups into polymer backbones can significantly improve their mechanical and thermal properties. This has led to increased interest in using CAS No. 241154-09-6 as a monomer in the development of high-performance materials for aerospace and electronics industries.

The synthesis of 2,3,5-trifluorobenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of benzene derivatives followed by nitrile group introduction via cyanation reactions. Researchers have recently developed more efficient methods for these transformations, leveraging catalytic systems and microwave-assisted synthesis to enhance yield and selectivity. These advancements have made the production of CAS No. 241154-09-6 more feasible on an industrial scale.

The environmental impact of using 2,3,5-trifluorobenzonitrile in various applications is another area of active research. Fluorinated compounds are known for their persistence in the environment due to their strong carbon-fluorine bonds. However, studies have shown that under certain conditions, such as advanced oxidation processes or microbial degradation, these compounds can be effectively biodegraded. This knowledge is crucial for ensuring sustainable practices when utilizing CAS No. 241154-09-6 in industrial settings.

In conclusion, 2,3,5-trifluorobenzonitrile (CAS No. 241154-09-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, drug discovery, materials science, and beyond. As research continues to uncover new uses and improve synthetic methods for this compound, its role in advancing technological and scientific frontiers will undoubtedly grow.